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Compound of Interest

Compound Name: 3-Hydroxybutyl acetate

CAS No.: 1851-86-1

Cat. No.: B155100 Get Quote

Executive Summary & Chemical Profile
3-Hydroxybutyl acetate (3-HBA) is a bifunctional ester solvent widely used in fragrance

synthesis and as a precursor in pharmaceutical applications. While often perceived as a "mild"

solvent due to its pleasant odor and lower volatility compared to acetone or ethyl acetate, it

presents specific flammability and reactivity risks that mandate strict disposal protocols.

Operational Directive: Treat all 3-HBA waste as RCRA Hazardous Waste (D001 Ignitable)

unless analytically proven otherwise.

Physicochemical Properties Relevant to Disposal
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Property Value Operational Implication

CAS Number 1851-86-1
Use for waste manifesting and

inventory tracking.

Flash Point
~41.7°C - 64°C (Source

Dependent)

CRITICAL: Values vary by

isomer and purity. Treat as

<60°C (<140°F) to ensure

RCRA D001 compliance.

Water Solubility Soluble / Miscible

Do NOT pour down the drain.

Miscibility increases aquatic

mobility if released.

Reactivity Hydrolyzes in high pH
Incompatible with strong bases

and oxidizers.

Density ~1.02 g/cm³

Slightly denser than water;

may form bottom layers in

biphasic aqueous waste.

Waste Classification & Segregation Logic
Effective disposal begins with accurate classification. 3-HBA is an ester; however, its hydroxyl

group allows for hydrogen bonding, affecting its solubility and interaction with other waste

streams.

The "Why" Behind Segregation
Oxidizer Incompatibility: Esters can act as fuel sources. Mixing 3-HBA with strong oxidizers

(e.g., Nitric Acid, Peroxides) can lead to rapid exothermic oxidation and potential explosion.

Hydrolysis Risk: Mixing 3-HBA with strong bases (NaOH, KOH) triggers hydrolysis, reverting

the ester to 1,3-Butanediol and Acetic Acid. This reaction is exothermic and can pressurize

sealed waste containers.

Waste Stream Decision Tree
The following logic ensures 3-HBA is routed to the correct waste stream to prevent cross-

contamination and regulatory violations.
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Start: 3-HBA Waste Generated
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Figure 1: Waste Classification Logic Flow. This decision tree prioritizes the identification of

reactive incompatibilities before assigning the final waste stream.

Step-by-Step Disposal Protocol
Phase 1: Accumulation & Packaging
Objective: Secure containment to prevent vapor release and accidental ignition.

Container Selection:

Preferred: High-Density Polyethylene (HDPE) carboys (Jerry cans). HDPE is chemically

resistant to esters and alcohols.

Acceptable: Amber glass bottles (for smaller volumes <4L).

Prohibited: Metal cans without liners (potential for corrosion if hydrolysis occurs and acetic

acid forms).

Labeling (RCRA Compliance):

Label must read "HAZARDOUS WASTE".

List specific contents: "3-Hydroxybutyl acetate, [Other Solvents]".[1][2]

Check Hazard Flags: Ignitable, Irritant.

Date the tag immediately upon the first drop of waste entering the container.

Venting:

Use Vented Caps (e.g., Nalgene® Eco-Funnel systems) during active accumulation to

prevent pressure buildup from thermal expansion or slow hydrolysis.

Phase 2: Hand-off & Final Disposal
Objective: Transfer custody to EHS or licensed waste contractor.

Headspace Rule: Leave at least 10% headspace in the container. Liquid expansion can

rupture full containers during transport.
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Secondary Containment: Transport waste containers using a rubber or polypropylene bottle

carrier/cart with deep wells to contain potential leaks.

Disposal Method:

Primary Path: Fuel Blending. The high calorific value of esters makes them ideal for

energy recovery in cement kilns.

Secondary Path: Destructive Incineration. Required if mixed with halogenated compounds

or highly toxic substances.

Emergency Procedures: Spills & Exposure
Despite best practices, accidents occur. This protocol relies on the "SWIMS" methodology.

Spill Scenario: 1L of 3-HBA spilled on the lab floor.

Stop the source (upright the bottle).

Warn others (evacuate the immediate bay).

Isolate the area (close doors, post signs).

Minimize exposure (Don PPE: Nitrile gloves, safety goggles, lab coat).

Sorb the spill.

Specific Clean-up Technique for 3-HBA:

Absorbent: Use universal polypropylene pads or vermiculite.

Solvent Wash: After absorbing the bulk liquid, clean the surface with a mild detergent and

water. 3-HBA is sticky; water alone may smear it.

Waste: Bag all contaminated absorbents as Hazardous Waste (Solid debris with solvent). Do

not throw in regular trash.
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Figure 2: Operational response workflow for 3-HBA spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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